Cas no 1261798-41-7 (Methyl 4-nitro-4'-(trifluoromethoxy)biphenyl-2-carboxylate)

• Product Name: Methyl 4-nitro-4'-(trifluoromethoxy)biphenyl-2-carboxylate
• CAS No: 1261798-41-7
• MF: C₁₅H₁₀F₃NO₅
• MW: 341.23881483078
• CID: 4990706
• Update Time: 2025-08-05

Methyl 4-nitro-4'-(trifluoromethoxy)biphenyl-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-nitro-4'-(trifluoromethoxy)biphenyl-2-carboxylate

• Inchi： 1S/C15H10F3NO5/c1-23-14(20)13-8-10(19(21)22)4-7-12(13)9-2-5-11(6-3-9)24-15(16,17)18/h2-8H,1H3
• InChI Key： IQFZTKNKQAJZCO-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C1C=CC(=CC=1C(=O)OC)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 457
• XLogP3: 4.4
• Topological Polar Surface Area: 81.4

Additional information on Methyl 4-nitro-4'-(trifluoromethoxy)biphenyl-2-carboxylate

Methyl 4-nitro-4'-(trifluoromethoxy)biphenyl-2-carboxylate (CAS No. 1261798-41-7)

Methyl 4-nitro-4'-(trifluoromethoxy)biphenyl-2-carboxylate, with the CAS registry number 1261798-41-7, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique biphenyl structure, which incorporates a nitro group at the 4-position of one phenyl ring and a trifluoromethoxy group at the 4'-position of the other phenyl ring. The methyl ester group attached to the carboxylic acid moiety further enhances its chemical versatility and reactivity.

The molecular structure of this compound is particularly noteworthy due to the presence of electron-withdrawing groups such as the nitro (-NO₂) and trifluoromethoxy (-OCF₃) substituents. These groups significantly influence the electronic properties of the biphenyl system, making it highly reactive in various chemical transformations. Recent studies have highlighted its potential as a key intermediate in the synthesis of advanced pharmaceuticals, agrochemicals, and specialty materials.

One of the most recent advancements involving Methyl 4-nitro-4'-(trifluoromethoxy)biphenyl-2-carboxylate is its application in the development of novel anti-cancer agents. Researchers have demonstrated that this compound exhibits remarkable selectivity towards certain cancer cell lines, potentially due to its ability to modulate key signaling pathways involved in cell proliferation and apoptosis. The trifluoromethoxy group has been shown to enhance bioavailability and stability, making it an attractive candidate for further preclinical studies.

In addition to its pharmacological applications, this compound has also found utility in materials science. Its biphenyl structure lends itself well to applications in organic electronics, particularly in the development of high-performance organic semiconductors. Recent experiments have revealed that Methyl 4-nitro-4'-(trifluoromethoxy)biphenyl-2-carboxylate can be incorporated into thin-film transistor (TFT) devices, exhibiting promising charge transport properties that could pave the way for next-generation flexible electronics.

The synthesis of Methyl 4-nitro-4'-(trifluoromethoxy)biphenyl-2-carboxylate typically involves a multi-step process that includes nucleophilic aromatic substitution and esterification reactions. Recent optimizations in synthetic protocols have significantly improved yields and reduced reaction times, making this compound more accessible for large-scale production and research purposes.

Furthermore, this compound has been utilized as a building block in click chemistry reactions, enabling the rapid assembly of complex molecular architectures with precision and efficiency. Its compatibility with various coupling reactions has made it a valuable tool in combinatorial chemistry and drug discovery efforts.

In terms of environmental impact, studies have shown that Methyl 4-nitro-4'-(trifluoromethoxy)biphenyl-2-carboxylate exhibits moderate biodegradability under aerobic conditions, with degradation rates influenced by pH levels and microbial activity. However, further research is required to fully understand its long-term environmental fate and potential risks.

In conclusion, Methyl 4-nitro-4'-(trifluoromethoxy)biphenyl-2-carboxylate (CAS No. 1261798-41) stands out as a versatile and innovative compound with wide-ranging applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in future scientific developments.